Cas no 1783668-66-5 (3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1783668-66-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD30487247
• CID: 5152439
• PubChem ID: 105472741
• Update Time: 2025-10-31

3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 3-(aminomethyl)-2,3-dihydro-2-(2-methylpropyl)-
• 3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD30487247
• Inchi： 1S/C13H18N2O/c1-9(2)8-15-12(7-14)10-5-3-4-6-11(10)13(15)16/h3-6,9,12H,7-8,14H2,1-2H3
• InChI Key： WSDCNIUODBRTIO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(CN)N1CC(C)C

Additional information on 3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one

3-(Aminomethyl)-2-(2-Methylpropyl)-2,3-Dihydro-1H-Isoindol-1-One: A Comprehensive Overview

The compound 3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one, identified by the CAS number 1783668-66-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindoles, which are known for their unique structural properties and diverse functionalities. The isoindole core of this molecule provides a rigid framework that can be further modified to explore its potential in drug discovery and material science.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The presence of an aminomethyl group in this compound introduces additional functional versatility, enabling it to participate in various chemical reactions such as nucleophilic substitutions and hydrogen bonding interactions. This feature makes it a valuable building block in organic synthesis, particularly in the construction of bioactive molecules.

The structural uniqueness of 3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one lies in its dihydroisoindole ring system, which combines aromaticity with saturated regions. This combination allows for a balance between rigidity and flexibility, making it an ideal candidate for exploring conformational diversity in drug design. The 2-methylpropyl substituent further enhances the molecule's hydrophobicity, potentially improving its pharmacokinetic properties such as absorption and bioavailability.

In terms of synthesis, this compound can be prepared through a variety of methods, including cyclization reactions and tandem coupling strategies. Recent advancements in catalytic asymmetric synthesis have opened new avenues for the enantioselective preparation of this molecule, which is crucial for drug development where stereochemistry plays a pivotal role. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly streamlined the synthesis process, making it more efficient and scalable.

The biological activity of 3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one has been a subject of intense research. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a promising lead compound for the development of anti-inflammatory and anti-cancer agents. Additionally, its ability to modulate receptor activity suggests its potential role in treating neurological disorders such as Alzheimer's disease.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinity towards various protein targets, providing insights into its mechanism of action. These computational approaches have also facilitated the design of analogs with improved potency and selectivity.

In conclusion, 3-(aminomethyl)-2-(2-methylpropyl)-2,3-dihydro-1H-isoindol-1-one represents a versatile platform for exploring new chemical entities with therapeutic potential. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future drug discovery efforts. Continued research into its biological properties and applications will undoubtedly unlock new possibilities for this intriguing molecule.